![molecular formula C19H18N4O2 B7629203 4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one](/img/structure/B7629203.png)
4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one, also known as MBP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for researchers in a range of fields.
Mechanism of Action
The mechanism of action of 4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one is not fully understood, but it is believed to act as an antagonist at several different receptors in the brain and other tissues. This includes the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the alpha-adrenergic receptor. By blocking these receptors, this compound may be able to modulate the activity of various neurotransmitters and hormones, leading to its observed effects on behavior and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, changes in heart rate and blood pressure, and alterations in immune function. These effects are thought to be mediated through the compound's interaction with various receptors in the brain and other tissues.
Advantages and Limitations for Lab Experiments
One advantage of 4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one as a research tool is its ability to modulate multiple neurotransmitter systems simultaneously, making it a potentially useful tool for studying complex behaviors and physiological processes. However, one limitation is that its mechanism of action is not fully understood, which may complicate interpretation of experimental results.
Future Directions
There are many potential future directions for research on 4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one. One area of interest is its potential as a therapeutic agent for a variety of psychiatric and neurological disorders. Additionally, further studies are needed to fully elucidate its mechanism of action and to identify any potential side effects or limitations of its use in research. Finally, there is potential for the development of new derivatives of this compound with improved pharmacological properties and selectivity for specific receptors.
Synthesis Methods
The synthesis of 4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one involves several steps, starting with the reaction of 1-methylbenzimidazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-phenylpiperazine in the presence of a base such as triethylamine to yield this compound. The overall yield of this synthesis method is typically around 50%.
Scientific Research Applications
4-(1-Methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one has been used in a wide range of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. It has been shown to have potential as a therapeutic agent for a variety of conditions, including depression, anxiety, and schizophrenia.
Properties
IUPAC Name |
4-(1-methylbenzimidazole-5-carbonyl)-1-phenylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O2/c1-21-13-20-16-11-14(7-8-17(16)21)19(25)22-9-10-23(18(24)12-22)15-5-3-2-4-6-15/h2-8,11,13H,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFWKLVIBVAULNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=CC(=C2)C(=O)N3CCN(C(=O)C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.